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Compound of Interest

Compound Name: Biotin-PEG-Biotin

Cat. No.: B12404827

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of

Biotin-PEG-Biotin as a versatile crosslinking agent for the stable and specific immobilization

of biotinylated molecules on streptavidin-coated surfaces. This technique is widely applicable in

various fields, including biosensor development, immunoassays, cell adhesion studies, and

drug delivery systems.

Introduction
The exceptional affinity between biotin and streptavidin (or avidin) is a cornerstone of many

biotechnological applications. The Biotin-PEG-Biotin linker leverages this interaction to create

a robust and flexible bridge for surface immobilization. The polyethylene glycol (PEG) spacer

enhances the solubility and biocompatibility of the linker and minimizes steric hindrance,

ensuring that the immobilized molecules retain their biological activity.[1][2] This system allows

for the controlled and oriented immobilization of a wide range of biotinylated ligands, such as

antibodies, proteins, peptides, and nucleic acids.[2][3]

Principle of Biotin-PEG-Biotin Immobilization
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The immobilization strategy is a multi-step process that relies on the sequential binding of

components. First, a surface (e.g., biosensor chip, microplate, or nanoparticle) is coated with

streptavidin. Subsequently, the Biotin-PEG-Biotin linker is introduced, binding to the

streptavidin-coated surface via one of its terminal biotin groups. This leaves the second biotin

group available to capture a biotinylated molecule of interest. This approach provides a stable,

covalent-like attachment with precise control over the orientation and density of the immobilized

molecules.

Key Applications
Biosensors and Immunoassays: The high specificity and stability of the Biotin-PEG-Biotin
linkage make it ideal for developing sensitive and reliable biosensors and enzyme-linked

immunosorbent assays (ELISAs).[2] The oriented immobilization of antibodies can

significantly enhance antigen-binding capacity.

Drug Delivery: Biotin-PEG linkers are utilized in targeted drug delivery systems. By

conjugating a targeting moiety (e.g., an antibody) to a drug via a Biotin-PEG linker, the

therapeutic agent can be specifically delivered to cells or tissues expressing the target

receptor.

Cell Adhesion and Signaling Studies: Surfaces functionalized with biotinylated ligands via

Biotin-PEG-Biotin can be used to study cell adhesion, receptor clustering, and signal

transduction pathways.

Protein Purification: The strong interaction allows for the efficient capture and purification of

biotinylated proteins and other biomolecules.

Quantitative Data Summary
The following tables summarize key quantitative data related to the biotin-streptavidin

interaction and surface immobilization.

Table 1: Kinetic and Thermodynamic Parameters of the Streptavidin-Biotin Interaction
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Parameter Value Method Reference

Association Rate

Constant (k_on)

3.0 x 10⁶ - 4.5 x 10⁷

M⁻¹s⁻¹
Droplet Microfluidics

Dissociation Rate

Constant (k_off)
~10⁻⁶ - 10⁻⁴ s⁻¹

Surface Plasmon

Resonance

Dissociation Constant

(K_D)
~10⁻¹⁵ - 10⁻¹⁴ M Various

Change in Gibbs Free

Energy (ΔG)

Negative

(Spontaneous)

Isothermal Titration

Calorimetry

Change in Enthalpy

(ΔH)

Varies with

temperature

Isothermal Titration

Calorimetry

Change in Entropy

(ΔS)

Varies with

temperature

Isothermal Titration

Calorimetry

Table 2: Surface Density and Immobilization Capacity
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Surface/Molec
ule

Parameter Value Method Reference

Streptavidin-

coated beads

Binding Capacity

(Biotin)
~6.8 pmol/well ELISA

Streptavidin High

Binding Plate

Binding Capacity

(Biotin)
~21.1 pmol/well ELISA

NeutrAvidin-

coated plate

Binding Capacity

(Biotin)
~5.7 pmol/well ELISA

Biotinylated

Fibronectin
Surface Density Not specified SPR

DSPE-PEG-

Biotin on PLGA
Available Biotin 0.008 nmol/mg Fluorescence

Streptavidin on

Biotinylated

Lipids

Surface

Coverage

Up to ~5

pmol/cm²
QCM/LSPR

Experimental Protocols
Herein, we provide detailed protocols for the surface immobilization of a biotinylated antibody

using a Biotin-PEG-Biotin linker on a streptavidin-coated microplate, suitable for ELISA

applications.

Protocol 1: Streptavidin Coating of a Microplate
Materials:

High-binding 96-well microplate

Streptavidin solution (e.g., 10 µg/mL in PBS)

Phosphate-Buffered Saline (PBS), pH 7.4

Wash Buffer (PBS with 0.05% Tween-20, PBST)
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Blocking Buffer (e.g., 1% BSA in PBST)

Procedure:

Add 100 µL of streptavidin solution to each well of the microplate.

Incubate overnight at 4°C or for 2 hours at room temperature with gentle agitation.

Aspirate the streptavidin solution from the wells.

Wash the wells three times with 200 µL of Wash Buffer per well.

Add 200 µL of Blocking Buffer to each well to block any remaining non-specific binding sites.

Incubate for 1-2 hours at room temperature.

Wash the wells three times with 200 µL of Wash Buffer per well. The plate is now ready for

the next step.

Protocol 2: Binding of Biotin-PEG-Biotin Crosslinker
Materials:

Streptavidin-coated and blocked microplate (from Protocol 1)

Biotin-PEG-Biotin solution (e.g., 10 µg/mL in PBST)

Wash Buffer (PBST)

Procedure:

Add 100 µL of the Biotin-PEG-Biotin solution to each streptavidin-coated well.

Incubate for 1 hour at room temperature with gentle agitation.

Aspirate the Biotin-PEG-Biotin solution.

Wash the wells three times with 200 µL of Wash Buffer per well.
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Protocol 3: Immobilization of Biotinylated Antibody
Materials:

Biotin-PEG-Biotin functionalized microplate (from Protocol 2)

Biotinylated antibody solution (concentration to be optimized, e.g., 1-10 µg/mL in PBST)

Wash Buffer (PBST)

Procedure:

Add 100 µL of the biotinylated antibody solution to each well.

Incubate for 1-2 hours at room temperature with gentle agitation.

Aspirate the antibody solution.

Wash the wells five times with 200 µL of Wash Buffer per well to remove any unbound

antibody.

The plate is now ready for the specific application (e.g., antigen capture in an ELISA).

Visualizations
Experimental Workflow
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Caption: Workflow for surface immobilization.
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Signaling Pathway Example: EGFR Activation Study
Biotin-PEG-Biotin functionalized surfaces can be used to investigate cellular signaling

pathways, such as the Epidermal Growth Factor Receptor (EGFR) pathway. By immobilizing

biotinylated EGF on a surface, researchers can study the effects of ligand presentation on

EGFR activation, receptor dimerization, and downstream signaling cascades in a controlled

environment. This is particularly relevant for understanding how the spatial organization of

ligands on the extracellular matrix influences cellular responses.
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Caption: EGFR signaling pathway activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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